Cas no 10540-39-3 (4'-Fluorobiphenyl-3-carboxylic acid)

4'-Fluorobiphenyl-3-carboxylic acid structure
10540-39-3 structure
Product Name:4'-Fluorobiphenyl-3-carboxylic acid
CAS No:10540-39-3
MF:C13H9FO2
MW:216.207767248154
MDL:MFCD00452724
CID:94978
PubChem ID:2782688
Update Time:2024-11-03

4'-Fluorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Fluoro-[1,1'-biphenyl]-3-carboxylic acid
    • 3-(4-fluorophenyl)benzoic acid
    • 4'-Fluoro-biphenyl-3-carboxylic acid
    • 4-Fluorobiphenyl-3-carboxylic acid
    • 4'-Fluorobiphenyl-3-carboxylic acid
    • AKOS B025020
    • AKOS BAR-0026
    • CHEMBRDG-BB 4400452
    • ART-CHEM-BB B025020
    • TIMTEC-BB SBB009725
    • RARECHEM AL BE 1237
    • 3-BIPHENYL-4'-FLUORO-CARBOXYLIC ACID
    • 4'-FLUORO[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
    • YUQPLNXKGVRIAJ-UHFFFAOYSA-N
    • NCGC00341593-01
    • SCHEMBL412434
    • AMY13644
    • 4'-fluoro-3-biphenylcarboxylic acid
    • DTXSID60382218
    • [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-
    • FT-0630129
    • BB 0220540
    • S1D
    • 4'-Fluoro-[1,1'-biphenyl]-3-carboxylicacid
    • AS-2098
    • CS-0171095
    • MFCD00452724
    • AKOS000314413
    • AC-6459
    • AB01332698-02
    • CHEMBL121838
    • 10540-39-3
    • 3-Carboxy-4'-fluorobiphenyl, 3-(4-Fluorophenyl)benzoic acid
    • STK055893
    • MDL: MFCD00452724
    • Inchi: 1S/C13H9FO2/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15)16/h1-8H,(H,15,16)
    • InChI Key: YUQPLNXKGVRIAJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 216.05900
  • Monoisotopic Mass: 216.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.261
  • Melting Point: No data available
  • Boiling Point: 388.6±25.0 °C at 760 mmHg
  • Flash Point: 188.8±23.2 °C
  • PSA: 37.30000
  • LogP: 3.19090
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4'-Fluorobiphenyl-3-carboxylic acid Security Information

4'-Fluorobiphenyl-3-carboxylic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4'-Fluorobiphenyl-3-carboxylic acid Pricemore >>

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